Cas no 1261918-35-7 (3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol)

• Product Name: 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol
• CAS No: 1261918-35-7
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD18314494
• CID: 2763389
• PubChem ID: 53220168
• Update Time: 2025-06-14

3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-cyano-4-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylate
• DTXSID90684939
• MFCD18314494
• 1261918-35-7
• 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
• 3-CYANO-5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL
• 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

• MDL： MFCD18314494
• Inchi： 1S/C15H10FNO3/c1-20-15(19)13-7-10(2-3-14(13)16)11-4-9(8-17)5-12(18)6-11/h2-7,18H,1H3
• InChI Key： RLZKFEXREJUJPA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 271.06447134Da
• Monoisotopic Mass: 271.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3Ų

Additional information on 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

Recent Advances in the Study of 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol (CAS: 1261918-35-7)

The compound 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol (CAS: 1261918-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases. Preliminary in vitro studies have demonstrated that 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol exhibits selective inhibition against specific kinase isoforms, suggesting its utility in targeted therapies. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic properties. Studies in animal models have revealed favorable bioavailability and metabolic stability, which are crucial for its development as a therapeutic agent. Furthermore, structural modifications of the compound have been investigated to optimize its efficacy and reduce potential off-target effects.

The synthesis of 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing challenges associated with its complex structure. These advancements are expected to facilitate large-scale production for further preclinical and clinical studies.

In conclusion, the growing body of research on 3-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol underscores its potential as a versatile scaffold in drug discovery. Future studies are anticipated to delve deeper into its therapeutic applications, particularly in oncology and inflammatory diseases, paving the way for its eventual clinical translation.